N-(5-bromopyridin-2-yl)-4,5-dimethylthiophene-2-carboxamide

• Molecular Formula: C12H11BrN2OS
• Molecular Weight: 311.20 g/mol
• IUPAC Name: N-(5-bromopyridin-2-yl)-4,5-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C12H11BrN2OS/c1-7-5-10(17-8(7)2)12(16)15-11-4-3-9(13)6-14-11/h3-6H,1-2H3,(H,14,15,16)
• InChI Key: WEXQTNGZEYDILW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1)C(=O)NC2=NC=C(C=C2)Br)C
• solubility: 2.2 [ug/mL] (The mean of the results at pH 7.4)

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-bromopyridin-2-yl)-4,5-dimethylthiophene-2-carboxamide typically involves the reaction of 5-bromopyridine-2-carboxylic acid with 4,5-dimethylthiophene-2-amine. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane. The reaction mixture is stirred at room temperature for several hours, followed by purification using column chromatography to obtain the desired product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(5-bromopyridin-2-yl)-4,5-dimethylthiophene-2-carboxamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom on the pyridyl ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation or reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form new carbon-carbon bonds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles like amines or thiols, and the reactions are typically carried out in polar solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures.

Oxidation Reactions: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used under acidic or basic conditions.

Coupling Reactions: Palladium catalysts and boronic acids are commonly used in Suzuki-Miyaura coupling reactions, with solvents like tetrahydrofuran (THF) or toluene.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridyl derivatives, while coupling reactions can produce biaryl compounds.

Scientific Research Applications

N-(5-bromopyridin-2-yl)-4,5-dimethylthiophene-2-carboxamide has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and heterocyclic compounds.

Biology: The compound can be used in the study of biological pathways and interactions, particularly those involving pyridyl and thiophene moieties.

Mechanism of Action

The mechanism of action of N-(5-bromopyridin-2-yl)-4,5-dimethylthiophene-2-carboxamide involves its interaction with specific molecular targets and pathways. The pyridyl and thiophene rings can interact with various biological receptors and enzymes, potentially modulating their activity. The bromine atom may also play a role in enhancing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

(5-Bromopyridin-2-yl)methanol: This compound contains a similar pyridyl ring with a bromine atom at position 5 but has a hydroxymethyl group instead of a carboxamide group.

N-(5-Bromopyridyl-2)-2-bromoacetamide: This compound also contains a bromopyridyl ring but has a bromoacetamide group instead of a thiophene carboxamide group.

Uniqueness

N-(5-bromopyridin-2-yl)-4,5-dimethylthiophene-2-carboxamide is unique due to the presence of both a bromopyridyl and a dimethylthiophene moiety. This combination of functional groups provides distinct chemical and biological properties, making it a valuable compound for various research applications.